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For Researchers, Scientists, and Drug Development Professionals

Introduction
BDM91514 is a research compound identified as an inhibitor of the AcrB protein, a critical

component of the AcrAB-TolC efflux pump system in Gram-negative bacteria such as

Escherichia coli. This efflux pump is a major mechanism of multidrug resistance (MDR),

actively extruding a wide range of antibiotics and other toxic compounds from the bacterial cell.

By inhibiting AcrB, BDM91514 can restore the efficacy of existing antibiotics, making it a

valuable tool in the study of antibiotic resistance and the development of new adjuvant

therapies.[1]

These application notes provide a comprehensive overview of the in vitro experimental setup

for investigating the activity and mechanism of action of BDM91514.

Mechanism of Action: Inhibition of the AcrAB-TolC
Efflux Pump
The AcrAB-TolC efflux pump is a tripartite protein complex spanning the inner and outer

membranes of Gram-negative bacteria. AcrB, the inner membrane transporter, is the primary

site of substrate recognition and energy transduction. It functions as a proton-motive force

(PMF)-dependent pump. BDM91514 acts by binding to AcrB, thereby inhibiting the
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conformational changes required for substrate transport. This leads to an intracellular

accumulation of antibiotics that would otherwise be expelled.

Below is a diagram illustrating the mechanism of the AcrAB-TolC efflux pump and the inhibitory

action of BDM91514.
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Mechanism of AcrAB-TolC Efflux Pump and Inhibition by BDM91514
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Workflow for Ethidium Bromide Efflux Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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